Tert-butyl 3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate
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Description
Tert-butyl 3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.34. The purity is usually 95%.
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Scientific Research Applications
Structure-Activity Relationship Studies
Research on a series of 2-aminopyrimidines synthesized as ligands of the histamine H4 receptor highlights the optimization of potency through systematic modifications of the core pyrimidine moiety and other structural components. This study showcases the compound's anti-inflammatory and antinociceptive activities in animal models, suggesting its potential for therapeutic applications (Altenbach et al., 2008).
Genotoxicity Assessments
Studies on methyl-tert-butyl ether and similar compounds, including tert-butyl-based molecules, evaluate their genotoxic effects on human lymphocytes using the comet assay. This research is crucial for understanding the DNA-damaging potential of these chemicals and their mechanisms, such as the induction of DNA strands breaks and the role of free radicals (Chen et al., 2008).
Synthetic Chemistry and Catalysis
In synthetic chemistry, tert-butyl-based compounds are pivotal intermediates. For instance, the photochemical reactions of tert-butyl esters of 3-methoxy-2-pyrrole carboxylic acid with singlet oxygen yield 5-substituted pyrroles, serving as precursors for significant compounds like prodigiosin (Wasserman et al., 2004). Another example is the study on the interaction of 4,6-dichloropyrimidine-5-carbaldehyde with glycine esters, leading to derivatives with potential biological activity (Zinchenko et al., 2018).
Environmental and Green Chemistry
Research also extends to environmental applications, such as the synthesis of tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylates, demonstrating the compound's utility in synthesizing novel macrocyclic inhibitors for therapeutic use, highlighting a move towards more sustainable and environmentally friendly chemical processes (Sasaki et al., 2020).
Properties
IUPAC Name |
tert-butyl 3-(2-methylpyrimidin-4-yl)oxypyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O3/c1-10-15-7-5-12(16-10)19-11-6-8-17(9-11)13(18)20-14(2,3)4/h5,7,11H,6,8-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHYAINLQAQSEBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)OC2CCN(C2)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.